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Compound of Interest

Compound Name: Stk16-IN-1

Cat. No.: B611032 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper disposal of Stk16-IN-1, a selective ATP competitive inhibitor of serine/threonine-

protein kinase 16. Adherence to these procedures is critical for minimizing environmental

impact and maintaining a secure workspace.

Immediate Safety and Handling Precautions
Before handling Stk16-IN-1, it is crucial to consult the Safety Data Sheet (SDS) provided by the

supplier. While a specific, universally available SDS for Stk16-IN-1 is not consistently

accessible, general safety protocols for similar small molecule inhibitors should be strictly

followed.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required to protect from skin contact.

Handling:

Avoid inhalation of dust or fumes. Handle in a well-ventilated area, preferably in a chemical

fume hood.
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Prevent contact with skin and eyes.

Keep away from sources of ignition.

Step-by-Step Disposal Protocol
The disposal of Stk16-IN-1, like any other laboratory chemical, must comply with federal, state,

and local regulations. The following is a general procedural guide.

Waste Identification and Segregation:

Treat all Stk16-IN-1 waste as hazardous chemical waste.

Segregate waste containing Stk16-IN-1 from other waste streams to avoid unintended

chemical reactions. Do not mix with incompatible materials such as strong oxidizing

agents.

Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container. The container must

be compatible with the chemical properties of Stk16-IN-1 and any solvents used.

The label should clearly state "Hazardous Waste" and identify the contents, including

Stk16-IN-1 and any other chemicals present.

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.[1][2]

Disposal of Contaminated Materials:

Solid Waste: Unused or expired pure Stk16-IN-1, as well as grossly contaminated items

(e.g., weighing boats, pipette tips), should be collected in the designated solid hazardous

waste container.

Liquid Waste: Solutions containing Stk16-IN-1 should be collected in a designated liquid

hazardous waste container. Do not dispose of solutions down the drain.[3]
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Empty Containers: A container that held Stk16-IN-1 is considered empty when all contents

have been removed by normal means. To be disposed of as non-hazardous waste, the

container should be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous liquid waste.[4][5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) office to schedule a

pickup for the hazardous waste.[1] Do not attempt to transport hazardous waste yourself.

Chemical and Physical Properties Overview
A comprehensive understanding of the chemical and physical properties of Stk16-IN-1 is

essential for its safe handling and disposal.

Property Value

Molecular Formula C₁₇H₁₂FN₃O

Molecular Weight 293.30 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory practices for chemical

waste management. For specific experimental protocols involving Stk16-IN-1, researchers

should consult relevant publications that detail its use and handling in a laboratory setting.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for Stk16-IN-1, the following diagram illustrates

the decision-making process and necessary steps.
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Stk16-IN-1 Disposal Workflow
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Caption: Disposal workflow for Stk16-IN-1 from generation to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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